Cas no 88791-08-6 (7-methoxybenzobthiophene)

7-Methoxybenzothiophene is a heterocyclic aromatic compound featuring a benzothiophene core substituted with a methoxy group at the 7-position. This structural motif is valuable in organic synthesis and pharmaceutical research, serving as a key intermediate for the development of biologically active molecules. Its electron-rich aromatic system and methoxy substituent enhance reactivity in electrophilic substitution and cross-coupling reactions, making it useful for constructing complex heterocyclic frameworks. The compound exhibits stability under standard conditions and is compatible with a range of synthetic transformations. Its utility in medicinal chemistry is underscored by its role in the synthesis of compounds with potential therapeutic applications, particularly in kinase inhibition and CNS-targeted drug discovery.
7-methoxybenzobthiophene structure
7-methoxybenzobthiophene structure
Product Name:7-methoxybenzobthiophene
CAS No:88791-08-6
MF:C9H8OS
MW:164.224221229553
MDL:MFCD08706230
CID:710111
PubChem ID:11084217
Update Time:2025-06-11

7-methoxybenzobthiophene Chemical and Physical Properties

Names and Identifiers

    • 7-Methoxybenzo[b]thiophene
    • 7-Methoxy-1-benzothiophene
    • 7-METHOXY-BENZO[B]THIOPHENE
    • 7-Methoxybenzothiophene
    • Benzo[b]thiophene,7-methoxy-
    • 1-benzothien-7-yl methyl ether
    • 7-Methoxy-benzo[b]thiophen
    • Benzo[b]thiophene,7-methoxy
    • 7-Methoxybenzo[b]thiophene (ACI)
    • Benzo[b]thien-7-yl methyl ether
    • Benzo[b]thiophen-7-yl methyl ether
    • SCHEMBL154424
    • RWWDZFRDYYQTFJ-UHFFFAOYSA-N
    • MFCD08706230
    • F84338
    • DTXSID70454571
    • DB-078217
    • 88791-08-6
    • AKOS006289070
    • SY350519
    • 7-methoxybenzobthiophene
    • MDL: MFCD08706230
    • Inchi: 1S/C9H8OS/c1-10-8-4-2-3-7-5-6-11-9(7)8/h2-6H,1H3
    • InChI Key: RWWDZFRDYYQTFJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C2=C(C=CS2)C=CC=1

Computed Properties

  • Exact Mass: 164.03000
  • Monoisotopic Mass: 164.029586
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.5
  • XLogP3: 2.9

Experimental Properties

  • PSA: 37.47000
  • LogP: 2.90990

7-methoxybenzobthiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-methoxybenzobthiophene Pricemore >>

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7-methoxybenzobthiophene Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Chlorobenzene ;  overnight, reflux; reflux → rt
Reference
Discovery of Potent Irreversible Pan-Fibroblast Growth Factor Receptor (FGFR) Inhibitors
Wang, Yuming; Li, Lijun; Fan, Jun; Dai, Yang; Jiang, Alan; et al, Journal of Medicinal Chemistry, 2018, 61(20), 9085-9104

Production Method 2

Reaction Conditions
1.1 Catalysts: Quinoline
Reference
7-Substituted benzo[b]thiophenes and 1,2-benzisothiazoles. Part 1. Hydroxy- or methoxy-derivatives
Rahman, Loay K. A.; Scrowston, Richard M., Journal of the Chemical Society, 1983, (12), 2973-7

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone
1.2 Solvents: Chlorobenzene
Reference
Dibasic benzo[b]thiophene derivatives as a novel class of active site directed thrombin inhibitors: 4. SAR studies on the conformationally restricted C3-side chain of hydroxybenzo[B]thiophenes
Takeuchi, Kumiko; Kohn, Todd J.; Sall, Daniel J.; Denney, Michael L.; McCowan, Jefferson R.; et al, Bioorganic & Medicinal Chemistry Letters, 1999, 9(5), 759-764

Production Method 4

Reaction Conditions
1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine ,  sec-Butyllithium Solvents: Tetrahydrofuran ;  -78 °C
1.2 -
1.3 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C
1.4 Reagents: Sodium borohydride Solvents: Methanol
Reference
Certain applications of heteroatom directed ortho-metalation in sulfur heterocycles
Pradhan, Tarun Kanti; Ghosh, Sukhen Chandra; De, Asish, ARKIVOC (Gainesville, 2003, (9), 158-173

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Sodium borohydride Solvents: Methanol ;  1 h, reflux; 12 h, reflux
1.2 Reagents: Sulfuric acid Solvents: Water
Reference
Application of directed metalation in synthesis. Part 4: Expedient synthesis of substituted benzo[b]thiophene and naphthothiophene
Mukherjee, Chandrani; Kamila, Sukanta; De, Asish, Tetrahedron, 2003, 59(26), 4767-4774

Production Method 6

Reaction Conditions
1.1 145 °C
Reference
Benzothienyloxy phenylpropanamines, novel dual inhibitors of serotonin and norepinephrine reuptake
Boot, J. R.; Brace, G.; Delatour, C. L.; Dezutter, N.; Fairhurst, J.; et al, Bioorganic & Medicinal Chemistry Letters, 2004, 14(21), 5395-5399

Production Method 7

Reaction Conditions
1.1 Reagents: Boron trifluoride etherate Solvents: Methanol
Reference
Studies in sulfur heterocycles. Part 13. An expedient synthesis of 7-hydroxybenzo[b]thiophene and its 2- and 3-substituted derivatives
Samanta, Subhendu Sekhar; Ghosh, Sukhen Chandra; De, Asish, Journal of the Chemical Society, 1997, (18), 2683-2685

Production Method 8

Reaction Conditions
1.1 Catalysts: Copper bromide (CuBr) Solvents: Methanol ,  Dimethylformamide ;  7 h, 110 °C
Reference
Benzo[b]naphtho[1,2-d]thiophene Sulfoxides: Biomimetic Synthesis, Photophysical Properties, and Applications
Shen, Xian-Yan; Li, Man; Zhou, Tai-Ping; Huang, Ji-Rong, Angewandte Chemie, 2022, 61(35),

7-methoxybenzobthiophene Raw materials

7-methoxybenzobthiophene Preparation Products

7-methoxybenzobthiophene Related Literature

Additional information on 7-methoxybenzobthiophene

Comprehensive Overview of 7-Methoxybenzobthiophene (CAS No. 88791-08-6): Properties, Applications, and Industry Insights

7-Methoxybenzobthiophene (CAS No. 88791-08-6) is a heterocyclic organic compound featuring a benzobthiophene core substituted with a methoxy group at the 7-position. This structural motif grants it unique physicochemical properties, making it valuable in pharmaceuticals, material science, and agrochemical research. With growing interest in sulfur-containing heterocycles, this compound has garnered attention for its potential in drug discovery, particularly in modulating enzyme activity and receptor binding.

The compound’s molecular formula (C9H8OS) and molecular weight (164.22 g/mol) align with its role as a versatile intermediate. Researchers frequently explore its synthetic pathways, including Friedel-Crafts acylation and palladium-catalyzed coupling, to optimize yield and purity. Recent studies highlight its relevance in OLED materials, where its electron-rich structure enhances charge transport efficiency—a hot topic in renewable energy and display technology.

In pharmaceuticals, 7-methoxybenzobthiophene derivatives are investigated for their anti-inflammatory and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry identified analogs of this compound as potent inhibitors of kinase enzymes, addressing a key demand in precision medicine. This aligns with trending searches like “heterocyclic compounds in cancer therapy” and “small molecule drug design,” reflecting its interdisciplinary appeal.

From an industrial perspective, CAS 88791-08-6 is synthesized under controlled conditions to meet GMP standards, ensuring compatibility with high-throughput screening (HTS) platforms. Its stability under ambient conditions and solubility in organic solvents like DMSO and ethanol make it a preferred choice for high-value chemical libraries. Suppliers often highlight its >98% purity, catering to labs focused on structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are also critical. While 7-methoxybenzobthiophene is not classified as hazardous, its lifecycle assessment (LCA) in industrial workflows adheres to green chemistry principles. This resonates with searches such as “sustainable synthesis of heterocycles” and “eco-friendly intermediates,” emphasizing the industry’s shift toward reduced waste and energy-efficient processes.

Looking ahead, innovations in catalysis and flow chemistry are expected to streamline the production of 88791-08-6, reducing costs and scaling output. As AI-driven molecular modeling accelerates, its derivatives may unlock novel applications in neurological disorders or photovoltaic materials—topics frequently queried in academic and patent databases. For researchers, staying updated on its patent landscape (e.g., recent filings in the US and EU) is essential to leverage its full potential.

In summary, 7-methoxybenzobthiophene (CAS No. 88791-08-6) bridges multiple scientific domains, from drug development to advanced materials. Its adaptability and evolving applications position it as a compound of enduring relevance, driven by both academic curiosity and industrial demand.

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